Cas no 2172585-67-8 (4-fluorocyclohexane-1-carboxamide)

• Product Name: 4-fluorocyclohexane-1-carboxamide
• CAS No: 2172585-67-8
• MF: C₇H₁₂FNO
• MW: 145.17468547821
• CID: 6459834
• PubChem ID: 91435651
• Update Time: 2025-10-28

4-fluorocyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-fluorocyclohexane-1-carboxamide
• EN300-1622937
• 2172585-67-8

• Inchi： 1S/C7H12FNO/c8-6-3-1-5(2-4-6)7(9)10/h5-6H,1-4H2,(H2,9,10)
• InChI Key： QDJADKFXNDYKMM-UHFFFAOYSA-N
• SMILES： FC1CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 145.090292168g/mol
• Monoisotopic Mass: 145.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-fluorocyclohexane-1-carboxamide

4-Fluorocyclohexane-1-Carboxamide: A Comprehensive Overview

4-Fluorocyclohexane-1-carboxamide, also known by its CAS number CAS No. 2172585-67-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a fluorine substituent and a carboxamide group. The presence of the fluorine atom introduces interesting electronic properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of 4-fluorocyclohexane-1-carboxamide typically involves multi-step processes, often starting from cyclohexanone derivatives. The introduction of the fluorine substituent is achieved through nucleophilic substitution or electrophilic aromatic substitution, depending on the specific conditions and reagents used. The carboxamide group is then introduced via amide bond formation, which can be facilitated by coupling agents such as EDC or DCC in the presence of a catalyst like HOBt or HOAt.

Recent studies have highlighted the potential of 4-fluorocyclohexane-1-carboxamide in drug discovery and development. Its structural features make it an attractive candidate for exploring interactions with biological targets, such as enzymes and receptors. For instance, researchers have investigated its ability to modulate kinase activity, which has implications in the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its biological applications, 4-fluorocyclohexane-1-carboxamide has shown promise in materials science. Its ability to form stable amide bonds makes it a useful building block for constructing advanced materials, such as polymers and supramolecular assemblies. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The physical properties of 4-fluorocyclohexane-1-carboxamide are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and analytical techniques, including chromatography and spectroscopy.

In terms of safety and handling, 4-fluorocyclohexane-1-carboxamide should be treated with care due to its potential to irritate the eyes and skin. Proper protective equipment, such as gloves and goggles, should be worn during handling. Storage should be in a cool, dry place away from incompatible materials.

In conclusion, 4-fluorocyclohexane-1-carboxamide, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role in drug discovery, materials science, and organic synthesis underscores its importance as a valuable compound in modern chemistry.